(2R)-2-Amino-3-fluoro-4-methylpentanoic acid hydrochloride

• IUPAC Name: (2R)-2-amino-3-fluoro-4-methylpentanoic acid;hydrochloride
• InChI: InChI=1S/C6H12FNO2.ClH/c1-3(2)4(7)5(8)6(9)10;/h3-5H,8H2,1-2H3,(H,9,10);1H/t4?,5-;/m0./s1
• InChI Key: FSMXCGDNWFMONV-YKXIHYLHSA-N
• Canonical SMILES: CC(C)C(C(C(=O)O)N)F.Cl
• Isomeric SMILES: CC(C)C([C@@H](C(=O)O)N)F.Cl
• Molecular Formula: C6H13ClFNO2
• Molecular Weight: 185.62 g/mol

Description

“(2R)-2-Amino-3-fluoro-4-methylpentanoic acid hydrochloride” is a compound that belongs to the class of amino acids. The “2R” denotes the configuration of the chiral center in the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve the introduction of the amino and fluoro groups at the correct positions on the pentanoic acid backbone. This could potentially be achieved through various synthetic routes, including asymmetric synthesis or substitution reactions.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as NMR, IR, and MS. The presence of the fluoro group would likely be evident in the NMR spectrum, while the carboxylic acid and amino groups would likely show characteristic peaks in the IR spectrum.

Chemical Reactions Analysis

As an amino acid, this compound would likely participate in reactions typical of both amines and carboxylic acids. This could include acid-base reactions, amide bond formation, and reactions of the fluoro group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make the compound acidic, while the fluoro group could affect its polarity and reactivity.

Scientific Research Applications

Nonlinear Optical Single Crystals

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Flavor Precursor in Food and Pharmaceuticals

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Mechanism of Action

The mechanism of action would depend on the biological context in which the compound is used. As an amino acid, it could potentially be incorporated into proteins, although the presence of the fluoro group may affect this.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Standard safety data sheets would provide information on handling, storage, and disposal.